Cas no 1421637-14-0 (methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate)

• Product Name: methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate
• CAS No: 1421637-14-0
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD20542754
• CID: 5179866
• Update Time: 2026-03-05

methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate
• 4-Isothiazolecarboxylic acid, 5-amino-3-methyl-, methyl ester

• MDL： MFCD20542754
• Inchi： 1S/C6H8N2O2S/c1-3-4(6(9)10-2)5(7)11-8-3/h7H2,1-2H3
• InChI Key： LVSWPNVUWWOXPI-UHFFFAOYSA-N
• SMILES： S1C(N)=C(C(OC)=O)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate

Comprehensive Overview of Methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate (CAS No. 1421637-14-0)

Methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate (CAS No. 1421637-14-0) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely recognized for its applications in pharmaceuticals, agrochemicals, and material science. This compound features a methyl ester group at the 4-position and an amino substituent at the 5-position, making it a versatile intermediate for synthesizing more complex molecules. Its unique structure has garnered attention in drug discovery, particularly in the development of antimicrobial and anti-inflammatory agents, aligning with current research trends targeting antibiotic resistance and chronic diseases.

The growing demand for thiazole derivatives in medicinal chemistry underscores the importance of methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate. Researchers frequently explore its reactivity for N-functionalization and cyclization reactions, which are critical for creating bioactive scaffolds. Recent studies highlight its potential in designing kinase inhibitors, a hot topic in oncology due to their role in targeted cancer therapies. Additionally, its carboxylate moiety offers opportunities for further derivatization, appealing to synthetic chemists working on green chemistry and sustainable synthesis—key areas of interest in modern chemical research.

From an industrial perspective, CAS No. 1421637-14-0 is valued for its stability and solubility in common organic solvents, facilitating its use in large-scale production. Manufacturers emphasize its role in producing high-value intermediates for APIs (Active Pharmaceutical Ingredients), responding to the pharmaceutical industry's need for cost-effective and efficient synthesis routes. Questions like "How to optimize the yield of methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate?" or "What are the latest applications of thiazole derivatives in drug development?" reflect common user queries, indicating strong market and academic interest.

In material science, this compound's electron-rich thiazole ring contributes to the development of organic semiconductors and fluorescent probes, aligning with advancements in optoelectronics and bioimaging. Its compatibility with cross-coupling reactions (e.g., Suzuki or Buchwald-Hartwig) further expands its utility, addressing the demand for functional materials in renewable energy and sensor technologies. Such applications resonate with global trends toward smart materials and nanotechnology.

Quality control and analytical methods for methyl 5-amino-3-methyl-1,2-thiazole-4-carboxylate are also critical discussion points. Techniques like HPLC, NMR, and mass spectrometry ensure purity and consistency, meeting regulatory standards for pharmaceutical use. FAQs such as "How to characterize thiazole derivatives using spectroscopic tools?" or "What solvents are best for recrystallizing this compound?" highlight practical concerns among chemists and quality assurance professionals.

In summary, CAS No. 1421637-14-0 represents a multifaceted building block with significant relevance across interdisciplinary fields. Its synthesis, applications, and analytical profiling continue to inspire innovation, driven by emerging scientific challenges and industrial needs. By addressing user-centric questions and integrating cutting-edge research trends, this overview aims to provide a holistic understanding of its scientific and commercial value.